![molecular formula C18H10BrN3O3S2 B2995701 (Z)-N-(5-(5-bromo-2-oxoindolin-3-ylidene)-4-oxo-2-thioxothiazolidin-3-yl)benzamide CAS No. 301223-63-2](/img/structure/B2995701.png)
(Z)-N-(5-(5-bromo-2-oxoindolin-3-ylidene)-4-oxo-2-thioxothiazolidin-3-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “(Z)-N-(5-(5-bromo-2-oxoindolin-3-ylidene)-4-oxo-2-thioxothiazolidin-3-yl)benzamide” is a complex organic molecule. It contains a bromo-2-oxoindolin-3-ylidene group, a 4-oxo-2-thioxothiazolidin-3-yl group, and a benzamide group .
Molecular Structure Analysis
The molecular structure of this compound is complex, with multiple functional groups. It includes a bromo-2-oxoindolin-3-ylidene group, a 4-oxo-2-thioxothiazolidin-3-yl group, and a benzamide group .Scientific Research Applications
Synthesis and Characterization
- Novel derivatives similar to the specified compound have been synthesized through one-pot, multicomponent processes, demonstrating the versatility of these compounds in chemical synthesis and the potential for creating a wide range of analogs for various applications (Hossaini et al., 2017).
Anticancer Activity
- Certain indoline derivatives, closely related to the specified compound, have shown promising anticancer activities against various cancer cell lines, indicating the potential therapeutic applications of these compounds in oncology (Gudipati et al., 2011). Another study reported the synthesis and evaluation of thiazolidin-4-one derivatives, revealing significant anticancer potential against various cancer cell lines, underscoring the importance of the thiazolidinone core in the anticancer activity (Deep et al., 2016).
Antioxidant Activity
- The antioxidant properties of similar compounds have been investigated, with some derivatives showing potent antioxidant activities. This suggests the potential utility of these compounds in combating oxidative stress-related diseases (Gudipati et al., 2011).
Antimicrobial Activity
- Compounds with similar structural features have exhibited antimicrobial activities, highlighting their potential as leads for the development of new antimicrobial agents. This is particularly relevant in the context of increasing antibiotic resistance (Trotsko et al., 2018).
Enzyme Inhibition
- Some derivatives have been studied for their ability to inhibit specific enzymes, such as carbonic anhydrases, which are involved in various physiological processes. This enzyme inhibition activity suggests potential applications in designing drugs for diseases where such enzymes play a critical role (Eldehna et al., 2017).
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds have been found to inhibitcarbonic anhydrase , an enzyme that plays a crucial role in maintaining pH balance in the body .
Mode of Action
It is likely that it interacts with its target enzyme, possibly inhibiting its function, leading to changes in the biochemical processes within the cell .
Result of Action
Inhibition of carbonic anhydrase could potentially disrupt ph balance within cells and tissues, leading to various physiological effects .
properties
IUPAC Name |
N-[5-(5-bromo-2-oxoindol-3-yl)-4-hydroxy-2-sulfanylidene-1,3-thiazol-3-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H10BrN3O3S2/c19-10-6-7-12-11(8-10)13(16(24)20-12)14-17(25)22(18(26)27-14)21-15(23)9-4-2-1-3-5-9/h1-8,25H,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IRBJHEMGQCIDFE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NN2C(=C(SC2=S)C3=C4C=C(C=CC4=NC3=O)Br)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H10BrN3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
460.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.